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Compound of Interest

Compound Name: Ferric acetylacetonate

Cat. No.: B1310628 Get Quote

Essential Safety and Handling Guide for Ferric
Acetylacetonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ferric acetylacetonate. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Ferric acetylacetonate is a hazardous substance that requires careful handling. It is harmful if

swallowed and causes serious eye irritation.[1][2][3] It may also cause skin and respiratory

irritation.[4][5]
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Property Value Reference

Chemical Formula C₁₅H₂₁FeO₆ [6]

Molecular Weight 353.17 g/mol [2][6]

Appearance Dark red powder [1]

Melting Point 180 - 182 °C (decomposes) [1][6]

Oral LD50 (Rat) 575 mg/kg [1]

GHS Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

[2][3]

Required Personal Protective Equipment (PPE)

Category Equipment Standard

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles

EN166 (EU) or NIOSH (US)

approved[2][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use

EN 374 (EU), F739 (US)[4]

Lab coat or complete

protective suit
[2][3]

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator (if dust is

generated)

[5]

II. Operational Plan: Step-by-Step Handling
Procedures
A. Engineering Controls:

Always work in a well-ventilated area.[2][6]
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Use a fume hood or provide appropriate exhaust ventilation where dust may be formed.[2][6]

B. Handling Protocol:

Preparation: Before handling, ensure all required PPE is worn correctly. Inspect gloves for

any signs of degradation.[4][6]

Weighing and Transfer:

Handle Ferric acetylacetonate as a powder, avoiding the creation of dust.[2][6]

Use a chemical fume hood for all weighing and transfer operations.

Employ dry, clean-up procedures to manage any minor spills during transfer.[4]

During Reaction:

Keep containers tightly closed when not in use.[1][6]

Avoid contact with skin and eyes.[2][6]

Do not eat, drink, or smoke in the handling area.[1][7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][6]

Use a proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact.[2][6]

C. First Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[5][8]

If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.[2][6]
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If on Skin: Remove contaminated clothing. Wash off with soap and plenty of water. Consult a

physician if irritation persists.[3][6]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][6]

III. Disposal Plan
A. Waste Categorization:

Contaminated Waste: Includes any PPE, weighing paper, or labware that has come into

direct contact with Ferric acetylacetonate.

Unused Product: Excess or expired Ferric acetylacetonate.

B. Disposal Protocol:

Collection:

Collect all contaminated waste in a suitable, labeled, and closed container.[2][6]

Do not let the product enter drains.[2][6]

Disposal:

Dispose of unused product and contaminated waste in accordance with local, state, and

federal regulations.

Contact a licensed professional waste disposal service.[2] One disposal method is to

dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Contaminated packaging should be disposed of as unused product.[2][6]

IV. Workflow Diagram
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Ferric Acetylacetonate Handling Workflow

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Don Required PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh and Transfer (Avoid Dust)

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Area

Procedure Complete

Wash Hands Thoroughly

Collect Contaminated Waste in Labeled Container

Segregate Waste

Dispose via Licensed Professional Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ferric acetylacetonate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1310628?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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